(1S)-1-(2,6-Dichlorophenyl)propylamine hydrochloride
Description
(1S)-1-(2,6-Dichlorophenyl)propylamine hydrochloride, commonly referred to as DCPAH, is an organic compound belonging to the class of amines. It is an alkylamine that is used in a variety of scientific research applications, including as a reagent for organic synthesis. DCPAH is a colorless, water-soluble solid and is a derivative of 1-phenylpropylamine. It is also known as 2,6-dichlorophenylpropan-1-amine hydrochloride.
Scientific Research Applications
Synthesis and Pharmacological Characterization
The compound has been utilized in the synthesis and pharmacological characterization of various derivatives with potential therapeutic applications. For example, it has been used in the development of positive allosteric modulators of the human dopamine D1 receptor, demonstrating its utility in neuroscience research (Hao et al., 2019).
Inhibition of Monoamine Oxidase
Research has demonstrated the inhibition of monoamine oxidase (MAO) by derivatives of (1S)-1-(2,6-Dichlorophenyl)propylamine hydrochloride, providing insights into neurochemical processes and potential therapeutic targets for neurological disorders (Johnston, 1968).
Base-Promoted Rearrangement Studies
The compound has been a subject of chemical studies exploring the base-promoted rearrangement processes, contributing to a deeper understanding of chemical reactions and mechanisms (Ōae & Furukawa, 1965).
Synthesis of Ketamine Derivatives
It has been involved in the synthesis of new derivatives of ketamine, indicating its role in the development of novel anesthetics and potentially other therapeutic agents (Masaud et al., 2022).
Electrochemical Oxidation Studies
(1S)-1-(2,6-Dichlorophenyl)propylamine hydrochloride derivatives have been studied for their electrochemical properties, contributing to the fields of electrochemistry and material science (Chiu et al., 2005).
Interaction with Cytochrome P450
The interaction of the compound's derivatives with cytochrome P450 enzymes has been investigated, highlighting its relevance in pharmacokinetics and drug metabolism studies (Cheng et al., 2018).
properties
IUPAC Name |
(1S)-1-(2,6-dichlorophenyl)propan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11Cl2N.ClH/c1-2-8(12)9-6(10)4-3-5-7(9)11;/h3-5,8H,2,12H2,1H3;1H/t8-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYFPZKXDFHRLEQ-QRPNPIFTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=C(C=CC=C1Cl)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C1=C(C=CC=C1Cl)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12Cl3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(2,6-Dichlorophenyl)propylamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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